Cas no 212074-60-7 (N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide)

N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide structure
212074-60-7 structure
Product Name:N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
CAS No:212074-60-7
MF:C16H21N3OS
MW:303.4224421978
CID:5703143
PubChem ID:3390998
Update Time:2023-10-14

N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-(SEC-BUTYL)PHENYL]-2-[(1-METHYL-1H-IMIDAZOL-2-YL)SULFANYL]ACETAMIDE
    • N-[4-(butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
    • Acetamide, 2-[(1-methyl-1H-imidazol-2-yl)thio]-N-[4-(1-methylpropyl)phenyl]-
    • JS-0179
    • AKOS016340196
    • SCHEMBL7939291
    • 212074-60-7
    • SR-01000309536
    • Z18499961
    • N-(4-butan-2-ylphenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
    • AKOS001430597
    • SR-01000309536-1
    • Oprea1_392622
    • N-[4-(Butan-2-yl)phenyl]-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
    • Inchi: 1S/C16H21N3OS/c1-4-12(2)13-5-7-14(8-6-13)18-15(20)11-21-16-17-9-10-19(16)3/h5-10,12H,4,11H2,1-3H3,(H,18,20)
    • InChI Key: SEBHNTDAWYDYBH-UHFFFAOYSA-N
    • SMILES: S(C1=NC=CN1C)CC(NC1C=CC(=CC=1)C(C)CC)=O

Computed Properties

  • Exact Mass: 303.14053348g/mol
  • Monoisotopic Mass: 303.14053348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 72.2Ų
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